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Compound of Interest

Compound Name: Dipentyl adipate

Cat. No.: B084547 Get Quote

An In-depth Technical Guide to Dipentyl Adipate: Historical and Current Research Applications

Introduction
Dipentyl adipate (CAS No. 14027-78-2), the diester of pentyl alcohol and adipic acid, is an

organic compound with the chemical formula C16H30O4.[1][2][3] Primarily recognized for its

role as a plasticizer, it is utilized to enhance the flexibility and durability of various polymers.

Historically, its applications have been rooted in the plastics industry, particularly as a safer

alternative to certain phthalate-based plasticizers. In recent years, the scope of its utility has

expanded into more specialized fields, including advanced drug delivery systems and cosmetic

formulations, prompting renewed interest from the scientific community. This guide provides a

comprehensive overview of the chemical properties, synthesis, historical context, and evolving

research applications of Dipentyl adipate for researchers, scientists, and drug development

professionals.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Dipentyl adipate is presented

below. This data is essential for understanding its behavior in various experimental and

industrial settings.
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Property Value Source(s)

CAS Number 14027-78-2 [1][2][3]

Molecular Formula C16H30O4 [1][2][3]

Molecular Weight 286.41 g/mol [1][2][3]

IUPAC Name dipentyl hexanedioate [2]

Synonyms

Di-n-amyl adipate, Diamyl

adipate, Hexanedioic acid,

dipentyl ester

[1][3][4]

Appearance
Colorless to pale yellow

viscous liquid
[5]

Melting Point -14 °C [1][3]

Boiling Point
130-131 °C @ 1 Torr 326.60

°C @ 760 mm Hg (estimated)
[1][3][4]

Flash Point >146.4 °C (>296 °F) [4]

Density
0.962 g/mL at 25 °C (for

Dibutyl adipate)
[6]

Water Solubility
0.4248 mg/L @ 25 °C

(estimated)
[4]

logP (o/w) 5.026 (estimated) [4]

Topological Polar Surface Area 52.6 Å² [3]

Synthesis of Dipentyl Adipate
The synthesis of Dipentyl adipate, like other dialkyl adipates, is typically achieved through the

esterification of adipic acid with pentanol. This reaction involves heating the two reactants in

the presence of an acid catalyst to drive the formation of the ester and water. The water is

continuously removed to shift the reaction equilibrium towards the products, thereby

maximizing the yield.
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General reaction scheme for the synthesis of Dipentyl adipate.

Historical and Current Research Applications
Historical Context: A Safer Plasticizer
The primary historical application of adipate esters, including Dipentyl adipate, has been as

plasticizers for polymeric materials, most notably polyvinyl chloride (PVC).[7][8] Plasticizers are

additives that increase the plasticity or decrease the viscosity of a material, making it softer and

more flexible. In the mid-20th century, with the rise of synthetic polymers, there was a

significant demand for effective plasticizers. While phthalate esters became dominant,

concerns over their potential toxicity and environmental impact grew over time.[7][8] This led to

research into alternatives, with adipates emerging as a class of plasticizers with lower toxicity

and better biodegradability.[7][8] Their linear structure imparts excellent low-temperature

flexibility to materials.[9]

Current Research: Expanding Frontiers
Current research continues to leverage the properties of Dipentyl adipate while exploring

novel applications in drug delivery and personal care products.

1. Advanced Plasticizers: The quest for non-phthalate plasticizers remains a significant driver of

research. Adipate esters are widely used in applications where human contact is likely, such as

in food packaging films and medical devices.[10][11] Research focuses on optimizing their

performance, reducing their migration from the polymer matrix, and assessing their long-term

environmental fate.[9] Studies have shown that adipates are readily biodegradable and do not

tend to form stable, toxic metabolites in the environment.[7][8]
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2. Drug Delivery Systems: A promising and rapidly developing application is in the field of

dermal and transdermal drug delivery. Dipentyl adipate is explored as a component in self-

emulsifying drug delivery systems (SEDDS).[12] These systems are mixtures of oils,

surfactants, and cosolvents that spontaneously form fine oil-in-water emulsions upon gentle

agitation with an aqueous phase.

Emollient and Skin Penetration Enhancer: In dermal SEDDS, Dipentyl adipate can act as

the oil phase, solubilizing lipophilic drugs.[12] As an emollient, it forms an occlusive film on

the skin, reducing transepidermal water loss (TEWL).[12] This hydration effect can help to

repair the skin barrier and may enhance the dermal flux of the active pharmaceutical

ingredient.[12]

Nanocarrier Development: The broader class of adipate-based polyesters, such as

poly(glycerol adipate) (PGA), is being investigated for creating biodegradable and

biocompatible nanoparticles for drug delivery.[13][14] While PGA itself has shown some

limitations, modifications to its structure are being explored to enhance drug-loading capacity

and nanoparticle stability, indicating a strong research interest in adipate-based polymers for

therapeutic applications.[13][14]
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Workflow of Dipentyl adipate in dermal drug delivery.

3. Cosmetics and Personal Care: Closely related adipate esters, such as Dibutyl adipate and

Diethylhexyl adipate, are used in cosmetic formulations as skin-conditioning agents, solvents,

and plasticizers.[5][15] They are found in products like suntan gels, creams, and nail polish.[5]

[15] Their function is to soften and smooth the skin by forming a non-greasy, moisture-retaining

film and to improve the texture and spreadability of cosmetic products.[5] Given its similar

chemical nature, Dipentyl adipate is relevant in this context for formulating personal care

products with desirable sensory characteristics.
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Toxicology and Safety Profile
The safety of adipate esters has been a key factor in their adoption as alternatives to

phthalates. The available toxicological data, primarily on the closely related Dibutyl adipate,

suggests a low potential for toxicity.

Toxicological
Endpoint

Species Route Value Source(s)

Acute Oral LD50

(Dibutyl adipate)
Rat Oral 12,900 mg/kg [16]

Acute Dermal

LD50 (Dibutyl

adipate)

Rabbit Dermal 20,000 mg/kg [16]

Skin Irritation

(Dibutyl adipate)
Rabbit Dermal

Mild to minimal

irritation
[15][16]

Eye Irritation

(Dibutyl adipate)
Rabbit Ocular

Minimally

irritating

(undiluted)

[15]

Sensitization

(Dibutyl adipate)
Guinea Pig Dermal

Not a sensitizer

(at 25%)
[15]

Studies on Dibutyl adipate have shown it to be non-genotoxic in bacterial and mammalian test

systems.[15] Clinical patch tests and phototoxicity tests were also negative.[15] While high

doses of Dibutyl adipate administered via intraperitoneal injection during gestation in rats

showed an increase in fetal abnormalities, lower doses had no effect.[15][17] Overall, the

Cosmetic Ingredient Review (CIR) Expert Panel has concluded that ingredients like Dibutyl

adipate are safe for use in cosmetics under current practices and concentrations.[15]
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Logical workflow for the safety assessment of adipate esters.

Experimental Protocols
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Protocol 1: Synthesis of Dialkyl Adipates via
Esterification
This protocol is a generalized method based on the synthesis of Dibutyl adipate and other

adipate esters, which can be adapted for Dipentyl adipate.[9][18][19]

Materials:

Adipic acid (1.0 mole equivalent)

n-Pentanol (2.0 - 4.0 mole equivalents)

Acid catalyst (e.g., p-toluenesulfonic acid or sulfuric(VI) acid, 1-15 mol%)

Toluene (as a solvent for azeotropic removal of water)

Sodium bicarbonate solution (5% w/v)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate or sodium sulfate

Reaction flask equipped with a Dean-Stark apparatus, condenser, and magnetic stirrer

Heating mantle

Separatory funnel

Rotary evaporator

Methodology:

Charge the reaction flask with adipic acid, n-pentanol, the acid catalyst, and toluene.

Heat the mixture to reflux (typically 110-140 °C) with vigorous stirring. Water produced during

the esterification will be collected in the Dean-Stark trap as an azeotrope with toluene.
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Monitor the reaction progress by measuring the amount of water collected. The reaction is

considered complete when the theoretical amount of water has been removed (2 moles of

water per mole of adipic acid).

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with the 5% sodium

bicarbonate solution (to neutralize the acid catalyst), water, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate

using a rotary evaporator to remove the toluene and excess n-pentanol.

The crude Dipentyl adipate can be further purified by vacuum distillation to obtain a high-

purity product.

Protocol 2: Analysis of Adipate Ester Content in PVC via
FT-Raman Spectroscopy
This protocol describes a non-destructive method for detecting and quantifying adipate esters

in a polymer matrix.[11]

Materials and Equipment:

FT-Raman spectrometer with a 1064 nm laser source

PVC samples containing unknown or known concentrations of Dipentyl adipate

Reference samples of pure Dipentyl adipate

Calibration standards (PVC mixed with known weight percentages of Dipentyl adipate)

Methodology:

Reference Spectrum: Obtain a reference FT-Raman spectrum of pure Dipentyl adipate. Key

characteristic bands for aliphatic esters appear around 1733 cm⁻¹ (C=O stretching).

Sample Analysis: Place the PVC sample directly in the spectrometer's sample holder. No

specific sample preparation is required.
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Data Acquisition: Collect the Raman spectrum over a range of approximately 3500 cm⁻¹ to

100 cm⁻¹.

Qualitative Analysis: Compare the spectrum of the PVC sample to the reference spectrum of

Dipentyl adipate. The presence of the characteristic ester peaks (e.g., ~1733 cm⁻¹)

indicates the presence of the adipate plasticizer.

Quantitative Analysis: a. Prepare a series of calibration standards by mixing known amounts

of Dipentyl adipate with PVC powder. b. Record the FT-Raman spectra for each calibration

standard. c. Create a calibration curve by plotting the intensity (or area) of a characteristic

adipate peak against its known concentration in the standards. d. Measure the intensity of

the same peak in the unknown sample's spectrum and use the calibration curve to determine

the concentration of Dipentyl adipate.

Conclusion
Dipentyl adipate has evolved from its traditional role as a functional, safer plasticizer in the

polymer industry to a compound of interest in high-value research areas. Its favorable safety

profile, biodegradability, and physicochemical properties make it a compelling candidate for

applications in cosmetics and particularly in advanced dermal drug delivery systems. Future

research will likely focus on the synthesis of novel adipate-based polymers for nanomedicine,

the optimization of its performance in plasticized materials, and a deeper exploration of its

mechanism as a skin penetration enhancer. For researchers and drug development

professionals, Dipentyl adipate and its related esters represent a versatile platform for

innovation, bridging material science with pharmaceutical and cosmetic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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